Cas no 2172571-22-9 (3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol)
3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol
- EN300-1613648
- 2172571-22-9
-
- Inchi: 1S/C10H7ClFNO2/c1-5-10(14)9(13-15-5)6-2-7(11)4-8(12)3-6/h2-4,14H,1H3
- InChI Key: CICJHWCETQHVSF-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC(=C1)C1C(=C(C)ON=1)O)F
Computed Properties
- Exact Mass: 227.0149343g/mol
- Monoisotopic Mass: 227.0149343g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 46.3Ų
3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1613648-0.05g |
3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol |
2172571-22-9 | 0.05g |
$1020.0 | 2023-06-04 | ||
| Enamine | EN300-1613648-0.1g |
3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol |
2172571-22-9 | 0.1g |
$1068.0 | 2023-06-04 | ||
| Enamine | EN300-1613648-0.25g |
3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol |
2172571-22-9 | 0.25g |
$1117.0 | 2023-06-04 | ||
| Enamine | EN300-1613648-0.5g |
3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol |
2172571-22-9 | 0.5g |
$1165.0 | 2023-06-04 | ||
| Enamine | EN300-1613648-1.0g |
3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol |
2172571-22-9 | 1g |
$1214.0 | 2023-06-04 | ||
| Enamine | EN300-1613648-2.5g |
3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol |
2172571-22-9 | 2.5g |
$2379.0 | 2023-06-04 | ||
| Enamine | EN300-1613648-5.0g |
3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol |
2172571-22-9 | 5g |
$3520.0 | 2023-06-04 | ||
| Enamine | EN300-1613648-10.0g |
3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol |
2172571-22-9 | 10g |
$5221.0 | 2023-06-04 | ||
| Enamine | EN300-1613648-50mg |
3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol |
2172571-22-9 | 50mg |
$1020.0 | 2023-09-23 | ||
| Enamine | EN300-1613648-100mg |
3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol |
2172571-22-9 | 100mg |
$1068.0 | 2023-09-23 |
3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol
Introduction to 3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol (CAS No. 2172571-22-9)
3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound belongs to the oxazole class, which has garnered considerable attention due to its versatile applications in medicinal chemistry. The molecular structure of this compound incorporates both chloro and fluoro substituents on a phenyl ring, alongside a methyl group and an oxazole ring, which collectively contribute to its distinct chemical behavior and potential biological activities.
The CAS number 2172571-22-9 serves as a unique identifier for this chemical entity, ensuring precise classification and referencing in scientific literature and industrial applications. The presence of chloro and fluoro groups enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for further investigation in drug development. The methyl group at the 5-position of the oxazole ring further modulates its electronic properties, influencing reactivity and interaction with biological targets.
Recent advancements in computational chemistry have enabled the systematic study of such compounds, allowing researchers to predict their binding affinities and pharmacokinetic profiles with high accuracy. The 3D conformational analysis of 3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol has revealed that the oxazole ring adopts a flattened geometry, which is optimal for hydrogen bonding interactions with biological macromolecules. This structural insight has guided the design of novel derivatives with enhanced efficacy and reduced side effects.
In the context of drug discovery, this compound has been explored for its potential role as an intermediate in synthesizing bioactive molecules. The fluorine atom, in particular, is known for its ability to modulate pharmacokinetic properties such as bioavailability and metabolic clearance. Studies have demonstrated that fluorinated aromatic compounds often exhibit improved pharmacological profiles compared to their non-fluorinated counterparts. The chloro substituent at the 3-position of the phenyl ring further contributes to the compound's reactivity, enabling diverse functionalization strategies.
The synthesis of 3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol involves multi-step organic transformations, including cyclization reactions that form the oxazole core. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only streamline the synthetic process but also allow for greater flexibility in modifying the molecular structure.
Biological evaluation of this compound has shown promising results in preclinical studies. The oxazole moiety is known to exhibit antimicrobial and anti-inflammatory properties, making it a valuable scaffold for therapeutic agents. Preliminary assays indicate that derivatives of this compound may possess activity against various pathogens and inflammatory conditions. Further research is ongoing to elucidate the precise mechanisms of action and optimize dosing regimens.
The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel bioactive compounds like 3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol. By analyzing large datasets of chemical structures and biological responses, these algorithms can predict potential drug candidates with remarkable accuracy. This approach has been particularly useful in identifying compounds with unique scaffolds that may evade existing resistance mechanisms.
The environmental impact of pharmaceutical intermediates is also a critical consideration in modern drug development. The synthesis of 3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol adheres to green chemistry principles by minimizing waste generation and utilizing sustainable solvents. Efforts are underway to develop eco-friendly synthetic routes that reduce reliance on hazardous reagents while maintaining high yields.
Regulatory considerations play a pivotal role in the commercialization of pharmaceutical compounds. Compliance with international standards such as those set by the International Council for Harmonisation (ICH) ensures that drugs are safe and effective for human use. The rigorous testing protocols required by regulatory agencies underscore the importance of thorough characterization studies before clinical trials can commence.
The future prospects for 3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into viable therapeutics. By leveraging cutting-edge technologies such as CRISPR gene editing and proteomics, researchers can gain deeper insights into how this compound interacts with biological systems.
In conclusion,3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-oledisplays remarkable potential as a pharmaceutical intermediate due to its unique structural features and favorable physicochemical properties. Advances in synthetic chemistry, computational modeling,and biological evaluation continue to drive innovation in this field, paving the way for novel therapeutics that address unmet medical needs.
2172571-22-9 (3-(3-chloro-5-fluorophenyl)-5-methyl-1,2-oxazol-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)